Cas no 94380-39-9 (1,2,4-Butanetricarboxylicacid, 1,2,4-tributyl ester)

• Product Name: 1,2,4-Butanetricarboxylicacid, 1,2,4-tributyl ester
• CAS No: 94380-39-9
• MF: C₁₉H₃₄O₆
• MW: 358.469666957855
• CID: 812672
• PubChem ID: 223923
• Update Time: 2025-04-19

1,2,4-Butanetricarboxylicacid, 1,2,4-tributyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Butanetricarboxylicacid, 1,2,4-tributyl ester
• tributyl butane-1,2,4-tricarboxylate
• NSC-12032
• NSC12032
• 94380-39-9
• DTXSID90279268

• Inchi： 1S/C19H34O6/c1-4-7-12-23-17(20)11-10-16(19(22)25-14-9-6-3)15-18(21)24-13-8-5-2/h16H,4-15H2,1-3H3
• InChI Key： BTGZLRVENLYOBI-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C(CC(=O)OCCCC)CCC(=O)OCCCC)=O

Computed Properties

• Exact Mass: 358.236
• Monoisotopic Mass: 358.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.015
• Boiling Point: 421.2°C at 760 mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.452